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  3. 6-{[1-(3-chloro-4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-pentyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
6-{[1-(3-chloro-4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-pentyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one 6-{[1-(3-chloro-4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-pentyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0873361
InChI: InChI=1S/C24H26ClN5O2S/c1-5-6-7-8-21-28-30-22(26)18(23(31)27-24(30)33-21)12-16-11-14(2)29(15(16)3)17-9-10-20(32-4)19(25)13-17/h9-13,26H,5-8H2,1-4H3/b18-12+,26-22?
SMILES: CCCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)OC)Cl)C)C(=O)N=C2S1
Molecular Formula: C24H26ClN5O2S
Molecular Weight: 484 g/mol

6-{[1-(3-chloro-4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-pentyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0873361

Molecular Formula: C24H26ClN5O2S

Molecular Weight: 484 g/mol

* For research use only. Not for human or veterinary use.

6-{[1-(3-chloro-4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-5-imino-2-pentyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C24H26ClN5O2S
Molecular Weight 484 g/mol
IUPAC Name (6E)-6-[[1-(3-chloro-4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-5-imino-2-pentyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C24H26ClN5O2S/c1-5-6-7-8-21-28-30-22(26)18(23(31)27-24(30)33-21)12-16-11-14(2)29(15(16)3)17-9-10-20(32-4)19(25)13-17/h9-13,26H,5-8H2,1-4H3/b18-12+,26-22?
Standard InChI Key BQSMYNRFXVXDRV-OEEDQDNFSA-N
Isomeric SMILES CCCCCC1=NN2C(=N)/C(=C\C3=C(N(C(=C3)C)C4=CC(=C(C=C4)OC)Cl)C)/C(=O)N=C2S1
SMILES CCCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)OC)Cl)C)C(=O)N=C2S1
Canonical SMILES CCCCCC1=NN2C(=N)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)OC)Cl)C)C(=O)N=C2S1

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